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Compound of Interest

Compound Name:
4-(3,4-Dimethylphenoxy)-1H-

pyrazole

Cat. No.: B11805174

Get Quote

Part 1: Executive Summary & Strategic Rationale
Target Molecule: 4-(3,4-Dimethylphenoxy)-1H-pyrazole Primary Application: Key intermediate

for Bruton's Tyrosine Kinase (BTK) inhibitors and agrochemical fungicides.

Synthetic Strategy: The synthesis of 4-aryloxypyrazoles is non-trivial due to the electron-rich

nature of the pyrazole ring, which disfavors nucleophilic aromatic substitution (

).[1] While de novo cyclization of 2-aryloxymalonaldehydes is possible, it suffers from unstable
intermediates.[1]

Therefore, this protocol utilizes a Copper-Catalyzed Ullmann-Type Ether Synthesis.[1] This

approach couples a protected 4-bromopyrazole with 3,4-dimethylphenol.[1] This route is

chosen for its scalability, functional group tolerance, and high regioselectivity when the pyrazole

nitrogen is appropriately protected.[1]

Core Workflow:
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Protection: Masking the pyrazole NH with a Tetrahydropyranyl (THP) group to prevent N-

arylation.[1]

Coupling: CuI-catalyzed C-O bond formation using N,N-Dimethylglycine as a ligand.

Deprotection: Acid-mediated removal of the THP group to yield the free amine.[1]

Part 2: Retrosynthetic Analysis & Pathway
Visualization
The following diagram illustrates the strategic disconnection. The critical bond formed is the

ether linkage between the pyrazole C4 position and the phenol oxygen.[1]
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Caption: Retrosynthetic disconnection showing the C-O bond formation strategy via Ullmann

coupling.
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Part 3: Detailed Experimental Protocol
Step 1: Protection of 4-Bromo-1H-pyrazole
Objective: Synthesis of 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole.[1] Rationale:

Unprotected pyrazoles undergo competitive N-arylation under Ullmann conditions.[1] The THP

group is orthogonal to the basic coupling conditions and easily removed later.[1]

Reagents:

4-Bromo-1H-pyrazole (1.0 equiv)[2]

3,4-Dihydro-2H-pyran (DHP) (1.5 equiv)

p-Toluenesulfonic acid monohydrate (p-TsOH) (0.05 equiv)

Dichloromethane (DCM) (Solvent, 0.5 M)[1]

Procedure:

Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 4-Bromo-1H-

pyrazole (14.7 g, 100 mmol) and DCM (200 mL).

Addition: Add p-TsOH (0.95 g, 5 mmol) followed by the dropwise addition of DHP (12.6 g,

150 mmol) over 10 minutes at room temperature (RT).

Reaction: Stir the solution at RT for 3 hours. Monitor by TLC (20% EtOAc/Hexane).[1] The

starting material (

) should disappear, replaced by a higher running spot (

).

Workup: Quench with saturated aqueous NaHCO

(100 mL). Separate the organic layer and extract the aqueous layer with DCM (2 x 50 mL).[1]

Drying: Dry combined organics over anhydrous Na
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SO

, filter, and concentrate in vacuo.

Purification: The crude oil is usually sufficiently pure (>95%).[1] If necessary, pass through a

short silica plug eluting with 5% EtOAc/Hexane.[1]

Yield: ~21.5 g (93%) as a colorless oil or low-melting solid.[1]

Step 2: Ullmann Ether Synthesis (The Critical Step)
Objective: Coupling of the protected pyrazole with 3,4-dimethylphenol.[1] Mechanism: The

reaction proceeds via a catalytic cycle involving oxidative addition of the aryl bromide to a

Cu(I)-ligand complex, followed by ligand exchange with the phenoxide, and finally reductive

elimination to form the C-O bond.[1][3]

Reagents:

4-Bromo-1-(THP)-pyrazole (1.0 equiv)

3,4-Dimethylphenol (1.2 equiv)

Copper(I) Iodide (CuI) (0.1 equiv)

N,N-Dimethylglycine (Ligand) (0.2 equiv)

Cesium Carbonate (Cs

CO

) (2.0 equiv)

1,4-Dioxane (anhydrous) (0.25 M concentration)

Procedure:

Degassing: In a pressure vial or Schlenk flask, combine 4-bromo-1-(THP)-pyrazole (2.31 g,

10 mmol), 3,4-dimethylphenol (1.46 g, 12 mmol), CuI (190 mg, 1 mmol), N,N-dimethylglycine

(206 mg, 2 mmol), and Cs
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CO

(6.5 g, 20 mmol).

Solvent Addition: Add anhydrous 1,4-dioxane (40 mL).

Inert Atmosphere: Sparge the mixture with Argon or Nitrogen for 10 minutes, then seal the

vessel. Oxygen inhibits the catalytic cycle.[1]

Heating: Heat the reaction block to 110°C for 16–24 hours.

Monitoring: Check LC-MS for the mass of the product (M+H = 273.15 for the protected

species).

Workup: Cool to RT. Dilute with EtOAc (100 mL) and filter through a pad of Celite to remove

inorganic salts. Wash the filter cake with EtOAc.[1]

Extraction: Wash the filtrate with water (2 x 50 mL) and brine (50 mL). Dry over Na

SO

and concentrate.

Purification: Flash column chromatography (Silica gel, 0

20% EtOAc in Hexanes).

Target Yield: 65–75% (approx.[1] 1.9 g).[1]

Step 3: Deprotection
Objective: Removal of the THP group to release the free NH-pyrazole.[1]

Reagents:

Intermediate from Step 2[1]

4M HCl in Dioxane (or concentrated HCl in MeOH)

Procedure:
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Dissolution: Dissolve the coupled intermediate (1.9 g, ~7 mmol) in Methanol (20 mL).

Acidification: Add concentrated HCl (2 mL) or 4M HCl in Dioxane (5 mL).

Reaction: Stir at RT for 2 hours. TLC should show the formation of a more polar spot.[1]

Neutralization: Concentrate the solvent to ~5 mL. Dilute with water (20 mL) and carefully

neutralize with saturated NaHCO

until pH

8.

Isolation: Extract with EtOAc (3 x 30 mL). Dry over Na

SO

and concentrate.

Final Purification: Recrystallization from EtOAc/Heptane or column chromatography (50%

EtOAc/Hexane).

Final Yield: ~1.1 g (Total yield over 3 steps

50-60%).

Part 4: Analytical Data (Expected)
The following data validates the structure of 4-(3,4-Dimethylphenoxy)-1H-pyrazole.
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Technique Expected Signal / Value Interpretation

Mass Spec (ESI+) m/z 189.1 [M+H]

Consistent with formula C

H

N

O.

1H NMR (DMSO-d6) 12.85 (br s, 1H) Pyrazole NH (exchangeable).

7.75 (s, 2H)

Pyrazole C3-H and C5-H

(equivalent due to

tautomerism).

7.05 (d, J=8.2 Hz, 1H)
Aromatic ring proton (C5' on

phenyl).[1]

6.82 (d, J=2.5 Hz, 1H)
Aromatic ring proton (C2' on

phenyl).[1]

6.75 (dd, J=8.2, 2.5 Hz, 1H)
Aromatic ring proton (C6' on

phenyl).[1]

2.18 (s, 3H), 2.15 (s, 3H)
Two Methyl groups on the

phenyl ring.[1]

Appearance White to off-white solid Typical for aryloxypyrazoles.[1]
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Problem Root Cause Solution

Low Conversion in Step 2
Catalyst poisoning or Oxygen

presence.[1]

Ensure rigorous degassing

(Argon sparging).[1] Increase

CuI loading to 20 mol%. Use

fresh Cs

CO

.

N-Arylation Byproduct
THP group fell off or

unprotected SM used.[1]

Ensure Step 1 is complete.[1]

If THP is unstable at 110°C,

switch to SEM (2-

(trimethylsilyl)ethoxymethyl)

protection.[1]

Blue/Green Color in Workup Residual Copper species.[1]

Wash the organic layer with

10% aqueous NH

OH or EDTA solution to

sequester copper.[1]

Part 6: References
Ullmann Coupling of Phenols and Pyrazoles:

Ma, D., & Cai, Q. (2003).[1] Copper/Amino Acid Catalyzed Cross-Couplings of Aryl and

Vinyl Halides with Nucleophiles.[1] Accounts of Chemical Research, 41(11), 1450–1460.[1]

Note: This establishes the use of amino acid ligands (like N,N-dimethylglycine) for

promoting Cu-catalyzed coupling under milder conditions.[1]

Synthesis of 4-Phenoxypyrazoles (BTK Inhibitor Context):

Honigberg, L. A., et al. (2010).[1] The selective inhibitor PCI-32765 blocks B cell antigen

receptor signaling and responses in malignant B cells.[1] Proceedings of the National

Academy of Sciences, 107(29), 13075-13080.[1]
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Note: Describes the biological relevance of the phenoxy-pyrazole scaffold in Ibrutinib.

General Protocol for Pyrazole Protection/Deprotection:

Greene, T. W., & Wuts, P. G. M.[1] Protective Groups in Organic Synthesis. Wiley-

Interscience.[1]

Note: Standard reference for THP stability and removal conditions.

Specific Patent Reference (Analogous Structures):

US Patent 7,514,444 (2009).[1] Inhibitors of Bruton's Tyrosine Kinase.

Note: Details the synthesis of 4-phenoxypyrazole intermediates for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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